![molecular formula C22H30O8S B569291 3-[2-Hydroxy-3-[4-(2-methoxyethyl)phenoxy]propoxy]-1,2-propanediol 1-(4-Methylbenzenesulfonate) CAS No. 163685-42-5](/img/no-structure.png)
3-[2-Hydroxy-3-[4-(2-methoxyethyl)phenoxy]propoxy]-1,2-propanediol 1-(4-Methylbenzenesulfonate)
Overview
Description
This compound is also known as 3-[2-Hydroxy-3-[4-(2-methoxyethyl)phenoxy]propoxy]-1-isopropylamino-2-propanol . It is used as a working standard or secondary reference standard .
Molecular Structure Analysis
The molecular formula of this compound is C15H24O6 . Its molecular weight is 300.35 . The structure of this compound can be found in the referenced link .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 494.3±40.0 °C . Its predicted density is 1.195±0.06 g/cm3 . It is soluble in DCM and Methanol . The compound is stored in a refrigerator, under an inert atmosphere .Properties
| 163685-42-5 | |
Molecular Formula |
C22H30O8S |
Molecular Weight |
454.534 |
IUPAC Name |
[2-hydroxy-3-[2-hydroxy-3-[4-(2-methoxyethyl)phenoxy]propoxy]propyl] 4-methylbenzenesulfonate |
InChI |
InChI=1S/C22H30O8S/c1-17-3-9-22(10-4-17)31(25,26)30-16-20(24)14-28-13-19(23)15-29-21-7-5-18(6-8-21)11-12-27-2/h3-10,19-20,23-24H,11-16H2,1-2H3 |
InChI Key |
HNUOERLHCZGCPA-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC(COCC(COC2=CC=C(C=C2)CCOC)O)O |
Origin of Product |
United States |
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